1-[1-(1-benzofuran-2-carbonyl)pyrrolidin-3-yl]-4-(methoxymethyl)-1H-1,2,3-triazole

• IUPAC Name: 1-benzofuran-2-yl-[3-[4-(methoxymethyl)triazol-1-yl]pyrrolidin-1-yl]methanone
• InChI: InChI=1S/C17H18N4O3/c1-23-11-13-9-21(19-18-13)14-6-7-20(10-14)17(22)16-8-12-4-2-3-5-15(12)24-16/h2-5,8-9,14H,6-7,10-11H2,1H3
• InChI Key: CPUCNSAYBOFKDN-UHFFFAOYSA-N
• Canonical SMILES: COCC1=CN(N=N1)C2CCN(C2)C(=O)C3=CC4=CC=CC=C4O3
• Molecular Formula: C17H18N4O3
• Molecular Weight: 326.35 g/mol

Description

The compound “1-[1-(1-benzofuran-2-carbonyl)pyrrolidin-3-yl]-4-(methoxymethyl)-1H-1,2,3-triazole” is a complex organic molecule that contains several functional groups and rings, including a benzofuran, a pyrrolidine, and a 1,2,3-triazole. The benzofuran and pyrrolidine rings are common in many biologically active compounds.

Synthesis Analysis

The synthesis of such a compound would likely involve the construction of the pyrrolidine ring from different cyclic or acyclic precursors, followed by the functionalization of the preformed pyrrolidine ring. The benzofuran ring could be constructed using a unique free radical cyclization cascade. The 1,2,3-triazole ring could be formed using a copper-catalyzed azide-alkyne cycloaddition.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a five-membered pyrrolidine ring, a five-membered benzofuran ring, and a five-membered 1,2,3-triazole ring. The pyrrolidine ring contributes to the stereochemistry of the molecule and allows for efficient exploration of the pharmacophore space due to sp3-hybridization.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be influenced by the presence of the pyrrolidine, benzofuran, and 1,2,3-triazole rings. The pyrrolidine ring could undergo reactions at the nitrogen atom or at the carbon atoms adjacent to the nitrogen. The benzofuran ring could undergo electrophilic aromatic substitution reactions. The 1,2,3-triazole ring could participate in click reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the presence of the pyrrolidine, benzofuran, and 1,2,3-triazole rings. The pyrrolidine ring could contribute to the lipophilicity of the compound. The benzof

Scientific Research Applications

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Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Given the presence of the pyrrolidine, benzofuran, and 1,2,3-triazole rings, it could potentially have a variety of biological activities.